![molecular formula C7H7IO2 B086401 2-(Hydroxymethyl)-4-iodophenol CAS No. 14056-07-6](/img/structure/B86401.png)
2-(Hydroxymethyl)-4-iodophenol
Overview
Description
2-(Hydroxymethyl)-4-iodophenol (2-HIP) is an organic compound that has a wide range of applications in scientific research. It is used as an intermediate in the synthesis of pharmaceuticals, as a reagent in organic synthesis, and as a reagent in chemical reactions. 2-HIP is a relatively stable compound and is highly soluble in water, making it a versatile compound for use in a variety of laboratory experiments.
Scientific Research Applications
Photochemistry and Radical Formation : 2-Hydroxyphenyl, produced from 2-iodophenol, has been studied for its infrared spectrum and stability in comparison to phenoxyl. This research has implications for understanding the photochemistry and radical formation of similar compounds (Nagata et al., 2004).
Enhancement in Chemiluminescence Systems : 4-Iodophenol has been compared with other phenolic compounds for its role in enhancing the peroxidase-catalyzed chemiluminescence reaction of luminol with hydrogen peroxide. This is significant in the development of sensitive detection methods in biochemistry (Kuroda et al., 2000).
Quantitative Analysis of Lignins : In the field of agricultural chemistry, 2-chloro-4,4,5,5-tetramethyl-1,3,2-dioxaphospholane, related to iodophenols, has been used for the quantitative NMR analysis of lignins, which is crucial for understanding plant biochemistry and for applications in the paper and wood industry (Granata & Argyropoulos, 1995).
Cure of Phenol-Formaldehyde Resins : Studies with model compounds like 2-Hydroxymethylphenol and 4-Hydroxymethylphenol, which are structurally related to 2-(Hydroxymethyl)-4-iodophenol, have shed light on the cure of phenol-formaldehyde resins. This has applications in polymer science and materials engineering (Conner et al., 2002).
Synthesis of Coumarins and 2-Quinolones : o-Iodophenols have been utilized in the palladium-catalyzed carbonylative annulation of terminal alkynes, leading to the synthesis of coumarins and 2-quinolones. This has implications in organic chemistry and pharmaceutical synthesis (Kadnikov & Larock, 2003).
Quantum Mechanical Calculations in Material Science : In material science, 4-iodophenol has been used in the synthesis and spectroscopic analysis of specific compounds, demonstrating its utility in advanced material research and computational chemistry (Praveenkumar et al., 2021).
Biomedical Applications : Studies on 2-Iodophenol's binding and reactivity with enzymes like iodotyrosine deiodinase have implications in understanding enzyme specificity and potential medical applications (Ingavat et al., 2017).
Bioremediation and Environmental Chemistry : The bioremediation of environmental pollutants like Bisphenol A using enzymes where iodophenols play a role highlights the application of these compounds in environmental chemistry and biotechnology (Chhaya & Gupte, 2013).
Mechanism of Action
Target of Action
Compounds with similar hydroxymethyl groups have been found to target enzymes like serine hydroxymethyltransferase 2 (shmt2) . SHMT2 is a key enzyme in serine metabolism, catalyzing the reversible transition from serine to glycine .
Mode of Action
Hydroxymethylation is a known chemical reaction that can lead to changes in physical-chemical properties and offer several therapeutic advantages . It can enhance the drug’s interaction with the active site and be employed as an intermediary in synthesizing other therapeutic agents .
Biochemical Pathways
Compounds with hydroxymethyl groups have been associated with metabolic pathways involving serine and glycine .
Pharmacokinetics
Studies on similar compounds suggest that hydroxymethyl derivatives can result in more active compounds than the parent drug and increase the water solubility of poorly soluble drugs .
Result of Action
Hydroxymethyl derivatives have been found to contribute to improved biological activity of drugs .
Action Environment
It’s known that environmental factors such as ph and temperature can affect the stability and efficacy of many compounds .
properties
IUPAC Name |
2-(hydroxymethyl)-4-iodophenol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7IO2/c8-6-1-2-7(10)5(3-6)4-9/h1-3,9-10H,4H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NXOVQYQJPVOXBC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1I)CO)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7IO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10502025 | |
Record name | 2-(Hydroxymethyl)-4-iodophenol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10502025 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
250.03 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
14056-07-6 | |
Record name | 2-(Hydroxymethyl)-4-iodophenol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10502025 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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